2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C15H12F3NO/c1-10-4-2-3-5-13(10)14(20)19-12-8-6-11(7-9-12)15(16,17)18/h2-9H,1H3,(H,19,20)
• InChI Key: GDBODFHTTBVCFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H12F3NO
• Molecular Weight: 279.26 g/mol

Description

2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide is an aromatic amide compound characterized by the presence of a trifluoromethyl group attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide typically involves the reaction of 2-methylbenzoic acid with 4-(trifluoromethyl)aniline. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and advanced purification techniques ensures the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to yield amines.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, particularly at positions ortho and para to the trifluoromethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. This property can lead to the modulation of signaling pathways and inhibition of enzyme activity, contributing to its biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-N-[4-(trifluoromethyl)phenyl]propanamide
• 4-(trifluoromethyl)benzamide
• 2-methyl-N-phenylbenzamide

Uniqueness

2-methyl-N-[4-(trifluoromethyl)phenyl]benzamide is unique due to the presence of both a methyl group and a trifluoromethyl group, which confer distinct chemical and biological properties. The trifluoromethyl group, in particular, enhances the compound’s stability and lipophilicity, making it more effective in various applications compared to similar compounds .